hydramacroside A
hydramacroside A
Brand Name:
Vulcanchem
CAS No.:
161161-66-6
VCID:
VC0222386
InChI:
InChI=1S/C28H36O12/c1-2-19-20-11-18(10-17(32)9-16(31)8-5-14-3-6-15(30)7-4-14)38-26(36)21(20)13-37-27(19)40-28-25(35)24(34)23(33)22(12-29)39-28/h2-4,6-7,13,16,18-20,22-25,27-31,33-35H,1,5,8-12H2/t16-,18-,19?,20-,22+,23+,24-,25+,27?,28-/m0/s1
SMILES:
C=CC1C2CC(OC(=O)C2=COC1OC3C(C(C(C(O3)CO)O)O)O)CC(=O)CC(CCC4=CC=C(C=C4)O)O
Molecular Formula:
C10H5BrF3N
Molecular Weight:
564.6 g/mol
hydramacroside A
CAS No.: 161161-66-6
Main Products
VCID: VC0222386
Molecular Formula: C10H5BrF3N
Molecular Weight: 564.6 g/mol
| CAS No. | 161161-66-6 |
|---|---|
| Product Name | hydramacroside A |
| Molecular Formula | C10H5BrF3N |
| Molecular Weight | 564.6 g/mol |
| IUPAC Name | (3R,4aS)-5-ethenyl-3-[(4S)-4-hydroxy-6-(4-hydroxyphenyl)-2-oxohexyl]-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,4a,5,6-tetrahydro-3H-pyrano[3,4-c]pyran-1-one |
| Standard InChI | InChI=1S/C28H36O12/c1-2-19-20-11-18(10-17(32)9-16(31)8-5-14-3-6-15(30)7-4-14)38-26(36)21(20)13-37-27(19)40-28-25(35)24(34)23(33)22(12-29)39-28/h2-4,6-7,13,16,18-20,22-25,27-31,33-35H,1,5,8-12H2/t16-,18-,19?,20-,22+,23+,24-,25+,27?,28-/m0/s1 |
| Standard InChIKey | RUFLRJSDVWBAIK-ANTYXGBGSA-N |
| Isomeric SMILES | C=CC1[C@@H]2C[C@@H](OC(=O)C2=COC1O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)CC(=O)C[C@H](CCC4=CC=C(C=C4)O)O |
| SMILES | C=CC1C2CC(OC(=O)C2=COC1OC3C(C(C(C(O3)CO)O)O)O)CC(=O)CC(CCC4=CC=C(C=C4)O)O |
| Canonical SMILES | C=CC1C2CC(OC(=O)C2=COC1OC3C(C(C(C(O3)CO)O)O)O)CC(=O)CC(CCC4=CC=C(C=C4)O)O |
| Synonyms | hydramacroside A |
| PubChem Compound | 197692 |
| Last Modified | Nov 11 2021 |
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